4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine

• IUPAC Name: N-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-naphthalen-1-ylmethanimine
• InChI: InChI=1S/C28H25N3/c1-2-11-23-21(8-1)9-7-10-22(23)20-29-31-18-16-30(17-19-31)28-26-14-5-3-12-24(26)25-13-4-6-15-27(25)28/h1-15,20,28H,16-19H2
• InChI Key: CTGXXIUKDMUJTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)N=CC5=CC=CC6=CC=CC=C65
• Molecular Formula: C28H25N3
• Molecular Weight: 403.5 g/mol

Description

4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine, also known as F-NPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In

Mechanism of Action

4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine acts as a selective antagonist of the dopamine D2 receptor, which plays a crucial role in the regulation of dopamine neurotransmission. By blocking the activity of this receptor, 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine can modulate the release of dopamine in the brain, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine has been shown to modulate the release of dopamine in the brain, leading to a range of physiological and behavioral effects. It has been shown to increase locomotor activity, induce hyperactivity, and alter the reward circuitry in the brain. Additionally, 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine has been shown to exhibit potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine is its potent binding affinity to various receptors in the central nervous system, making it a promising candidate for the development of novel drugs for the treatment of neurological disorders. However, one of the limitations of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine is its potential toxicity, which needs to be carefully evaluated in future studies.

Future Directions

There are several future directions for the research on 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine. One of the key areas of research is the development of novel drugs based on 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine for the treatment of neurological disorders such as schizophrenia, Parkinson's disease, and addiction. Additionally, further studies are needed to evaluate the potential toxicity and safety of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine in vivo. Finally, the potential applications of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine in other fields such as materials science and catalysis need to be explored in future studies.
Conclusion:
In conclusion, 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been extensively studied for its potential applications in medicinal chemistry, neuroscience, and pharmacology, and has been shown to exhibit potent binding affinity to various receptors in the central nervous system. While there are several advantages to the use of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine in scientific research, there are also some limitations that need to be carefully evaluated in future studies. Overall, the potential applications of 4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine in various fields make it a promising candidate for further research and development.

Scientific Research Applications

4-(9H-fluoren-9-yl)-N-(1-naphthylmethylene)-1-piperazinamine has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to exhibit potent binding affinity to various receptors in the central nervous system, making it a promising candidate for the development of novel drugs for the treatment of neurological disorders.